N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: N-(3-acetamidophenyl)-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C20H18N2O2S/c1-13-19(15-7-4-3-5-8-15)18(12-25-13)20(24)22-17-10-6-9-16(11-17)21-14(2)23/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: CJKADWOYVCXUBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NC2=CC=CC(=C2)NC(=O)C)C3=CC=CC=C3
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide, also known as AMT, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. AMT belongs to the class of synthetic compounds known as tryptamines and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide is not fully understood, but it is believed to involve the activation of serotonin receptors in the brain. Specifically, this compound has been found to bind to the 5-HT2A receptor subtype, which is involved in the regulation of mood, perception, and cognition. This binding results in the activation of downstream signaling pathways, leading to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity, enhance learning and memory, and produce anxiolytic and antidepressant effects. In humans, this compound has been reported to produce psychedelic effects, including altered perception, thought, and mood. These effects are thought to be mediated by the activation of serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide has several advantages as a research tool, including its high potency and selectivity for serotonin receptors. However, there are also several limitations to using this compound in lab experiments. For example, the synthesis of this compound requires expertise in organic chemistry and can be challenging to perform. Additionally, the effects of this compound on human subjects are not well understood, and there are concerns about its safety and potential for abuse.

Future Directions

There are several future directions for research on N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide. One area of interest is the development of new pharmacological agents based on the structure of this compound. Another area of interest is the investigation of the role of serotonin receptors in the brain and their relationship to behavior and mood. Additionally, there is a need for further studies on the effects of this compound on human subjects, including its safety and potential for abuse. Overall, this compound has the potential to be a valuable tool for scientific research, but more studies are needed to fully understand its properties and applications.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-5-methyl-4-phenyl-3-thiophenecarboxamide has been the focus of scientific research due to its potential applications in various fields. In pharmacology, this compound has been studied for its potential as a therapeutic agent for conditions such as depression, anxiety, and addiction. In neuroscience, this compound has been used to study the role of serotonin receptors in the brain and their relationship to behavior and mood. In analytical chemistry, this compound has been used as a standard reference material for the analysis of tryptamines in biological samples.